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Compound of Interest

N,N-dimethyl-2-
Compound Name: _
sulfamoylacetamide

cat. No.: B6202180

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-dimethyl-2-sulfamoylacetamide (CAS
No. 1593468-27-9) is not readily available in the public domain. The following information is a
compilation of available data for the specified compound and, where noted, safety and handling
information for the structurally related but distinct compound N,N-Dimethylacetamide (CAS No.
127-19-5). This information should be used as a preliminary guide for risk assessment. A
substance-specific risk assessment by qualified personnel is mandatory before handling N,N-
dimethyl-2-sulfamoylacetamide.

Physicochemical Properties of N,N-dimethyl-2-
sulfamoylacetamide

N,N-dimethyl-2-sulfamoylacetamide is a sulfonamide derivative that has potential
applications in synthetic organic chemistry and pharmaceutical research as an intermediate for
biologically active molecules.[1] Its sulfonamide group may enhance properties like solubility
and reactivity.[1]
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Property Value Source
Molecular Formula C4H10N203S PubChemLite[2]
Monoisotopic Mass 166.04121 Da PubChemLite[2]
SMILES CN(C)C(=0)CS(=0)(=O)N PubChemLite[2]
InChl=1S/C4H10N203S/c1-
InChl 6(2)4(7)3-10(5,8)9/h3H2,1- PubChemlLite[2]
2H3,(H2,5,8,9)
VPQHEMXVKZBDHC- _
InChlKey PubChemLite[2]
UHFFFAOYSA-N
Predicted XlogP -1.5 PubChemLite[2]

Predicted Collision Cross Section (CCS) Data (calculated using CCSbase):[2]

Adduct m/z Predicted CCS (A2
[M+H]+ 167.04849 131.6
[M+Na]+ 189.03043 138.7
[M-H]- 165.03393 133.3
[M+NHA4]+ 184.07503 152.2
[M+K]+ 205.00437 138.9
[M+H-H20]+ 149.03847 126.2
[M+HCOO]- 211.03941 150.9
[M+CH3COO]- 225.05506 181.3

Safety and Handling Precautions (Based on N,N-
Dimethylacetamide)

The following data is for N,N-Dimethylacetamide and should be considered as a baseline for

handling N,N-dimethyl-2-sulfamoylacetamide due to the absence of specific data.
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N,N-Dimethylacetamide is classified as a combustible liquid that is harmful if it comes into
contact with skin or is inhaled.[3][4][5] It causes serious eye irritation and is suspected of
damaging fertility or the unborn child.[3][4][5]

Hazard Statements:[3][4]

H227: Combustible liquid.

H312 + H332: Harmful in contact with skin or if inhaled.

H319: Causes serious eye irritation.

H360: May damage fertility or the unborn child.

A general workflow for handling chemical reagents in a laboratory setting is outlined below.
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General Laboratory Chemical Handling Workflow
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Protocol for Safe Handling:

o Engineering Controls: Always handle this chemical within a certified chemical fume hood to
minimize inhalation exposure.[6] Ensure that an eyewash station and safety shower are
readily accessible.[6]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[6]
o Hand Protection: Wear appropriate chemical-resistant gloves.[4]

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[4]

e Handling Practices:

[e]

Avoid breathing vapors or mists.[3][6]

o

Avoid contact with skin and eyes.[6]

[¢]

Keep away from heat, sparks, and open flames.[3][6]

[e]

Use in a well-ventilated area.[3]

[e]

Wash hands thoroughly after handling.[3]
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
o Store away from heat and sources of ignition.[6]

 Itis recommended to store under an inert atmosphere (e.g., nitrogen) as the material may be
air-sensitive.[6]

o Incompatible with strong oxidizing agents, aldehydes, peroxides, and strong acids.[6]
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Emergency Procedures (Based on N,N-
Dimethylacetamide)

The logical flow for responding to a chemical exposure is depicted below.

Chemical Exposure Occurs
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| Assess Scene for Safety |

Identify Exposure Route

Skin Eyes Inhalation Ingestion

/ / First Aid Actions \ \

Skin: Remove contaminated clothing, Ingestion: Do NOT induce vomiting.
rinse with water. Seek immediate medical attention.

|Eyes: Rinse with water for 15+ minutes. | Inhalation: Move to fresh air. |

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Response to Chemical Exposure

First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes. Seek immediate medical attention.[6]
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* In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing and shoes. Seek immediate medical attention.[7]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5][7]

« If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Experimental Protocols

As no specific experimental protocols for N,N-dimethyl-2-sulfamoylacetamide were found, a
general protocol for its use as a research chemical is provided below. This protocol is based on
standard laboratory procedures for handling compounds with unknown toxicity, incorporating
the heightened precautions suggested by the data for N,N-Dimethylacetamide.

Objective: To use N,N-dimethyl-2-sulfamoylacetamide as a reagent in a chemical synthesis.

Materials:

N,N-dimethyl-2-sulfamoylacetamide

o Appropriate solvents and other reagents

o Glassware (oven-dried)

* Inert gas supply (e.g., Nitrogen or Argon)

o Magnetic stirrer and stir bars

e Syringes and needles

o Standard laboratory equipment

Protocol:

e Preparation:
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1. Conduct a thorough literature search for any known reactivity or stability data for N,N-
dimethyl-2-sulfamoylacetamide and structurally related compounds.

2. Perform a full risk assessment for the planned experiment, considering all reagents,
intermediates, and products.

3. Set up the reaction in a certified chemical fume hood.
4. Ensure all glassware is clean and oven-dried to remove moisture.

5. Assemble the reaction apparatus and purge with an inert gas.

Reagent Handling:
1. Don all required PPE (safety goggles, lab coat, chemical-resistant gloves).

2. Weigh the required amount of N,N-dimethyl-2-sulfamoylacetamide in a tared container
within the fume hood.

3. If the compound is a solid, add it to the reaction vessel under a positive pressure of inert
gas.

4. If it is to be added as a solution, dissolve it in the appropriate anhydrous solvent using a
syringe under an inert atmosphere.

Reaction:

1. Commence stirring and add other reagents as per the specific synthetic plan.
2. Monitor the reaction for any signs of unexpected exotherms or gas evolution.
3. Maintain the inert atmosphere throughout the reaction.

Work-up and Purification:

1. Quench the reaction carefully, considering the reactivity of all components.

2. Perform extractions and washes within the fume hood.
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3. For purification (e.g., chromatography), ensure the system is contained and ventilated.

o Waste Disposal:

1. Dispose of all chemical waste, including contaminated consumables, in appropriately
labeled hazardous waste containers according to institutional and local regulations.[3]

e Decontamination:
1. Decontaminate all glassware and equipment used.
2. Clean the work area within the fume hood thoroughly.

3. Remove PPE and wash hands before leaving the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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